Cas no 2580250-13-9 (methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate)
methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580250-13-9
- Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
- EN300-27685746
- methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate
-
- MDL: MFCD33020456
- Inchi: 1S/C10H8BrClN2O2/c1-16-10(15)6-2-8(11)9-13-7(3-12)5-14(9)4-6/h2,4-5H,3H2,1H3
- InChI Key: SZMGBDGNPHFBRT-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)OC)=CN2C=C(CCl)N=C21
Computed Properties
- Exact Mass: 301.94577g/mol
- Monoisotopic Mass: 301.94577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.6Ų
methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27685746-1g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95% | 1g |
$1070.0 | 2023-09-10 | |
| Enamine | EN300-27685746-5g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95% | 5g |
$3105.0 | 2023-09-10 | |
| Enamine | EN300-27685746-10g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95% | 10g |
$4606.0 | 2023-09-10 | |
| Enamine | EN300-27685746-0.05g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 0.05g |
$249.0 | 2025-03-20 | |
| Enamine | EN300-27685746-0.1g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 0.1g |
$372.0 | 2025-03-20 | |
| Enamine | EN300-27685746-0.25g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 0.25g |
$530.0 | 2025-03-20 | |
| Enamine | EN300-27685746-0.5g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 0.5g |
$835.0 | 2025-03-20 | |
| Enamine | EN300-27685746-1.0g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-20 | |
| Enamine | EN300-27685746-2.5g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-20 | |
| Enamine | EN300-27685746-5.0g |
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate |
2580250-13-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-20 |
methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate
Introduction to Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] (CAS No. 2580250-13-9)
Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate], identified by its CAS number 2580250-13-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its versatile biological activities and potential therapeutic applications.
The molecular structure of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] features a brominated imidazole ring fused with a pyridine moiety, which is further functionalized with a chloromethyl group and a carboxylate ester at the 6-position. This specific arrangement of substituents contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. The bromo and chloromethyl substituents on the molecule are particularly noteworthy, as they serve as reactive handles for further chemical modifications. These functionalities allow for the introduction of additional pharmacophores or linking groups, facilitating the design of novel compounds with enhanced biological activity.
One of the most compelling aspects of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop molecules with targeted therapeutic effects, including those aimed at modulating signaling pathways associated with cancer, inflammation, and neurodegenerative diseases. The versatility of its structural framework makes it an attractive candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of imidazopyridine derivatives in addressing unmet medical needs. For instance, compounds structurally related to methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in disease progression. The bromo and chloromethyl groups provide opportunities for selective binding to biological targets, thereby enhancing drug specificity and reducing off-target effects.
The synthesis of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo and chloromethyl substituents is critical and often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to this compound, making it more accessible for research purposes.
The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds like methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate]. Its unique structural features make it a valuable building block for exploring new therapeutic strategies. By modifying its core scaffold or appending different functional groups, researchers can generate libraries of compounds with tailored biological properties.
In conclusion, methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] represents a significant advancement in pharmaceutical chemistry. Its structural complexity and reactivity profile position it as a key intermediate in the development of next-generation drugs. As research progresses, this compound is expected to play an increasingly important role in addressing complex diseases and improving patient outcomes.
2580250-13-9 (methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)